Cas no 294211-86-2 ([2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI))
294211-86-2 structure
Product Name:[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI)
CAS No:294211-86-2
MF:C20H19N3O2
MW:333.383764505386
CID:239595
PubChem ID:2762751
Update Time:2025-04-19
[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- [2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI)
- 5,5''-DIMETHYL-[2,2':6',2''-TERPYRIDINE]-4'-CARBOXYLIC ACID ETHYL ESTER
- ethyl 2,6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylate
- 5,5''-dimethyl-2,2':6',2''-terpyridine-4'-carboxylic acid ethyl ester
- Ethyl 5,5''-dimethyl-2,2':6',2''-terpyridine-4'-carboxylate
- Ethyl 5,5''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
- 5,5-DIMETHYL-[2,2:6,2-TERPYRIDINE]-4-CARBOXYLICACIDETHYLESTER
- FT-0619778
- Ethyl5,5''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
- DTXSID10376420
- Ethyl 1~5~,3~5~-dimethyl[1~2~,2~2~:2~6~,3~2~-terpyridine]-2~4~-carboxylate
- ethyl 2, 6-bis(5-methylpyridin-2-yl)pyridine-4-carboxylate
- Ethyl 5,5''-dimethyl-2,2';6',2''terpyridine-4'-carboxylate
- 294211-86-2
- J-400956
-
- Inchi: 1S/C20H19N3O2/c1-4-25-20(24)15-9-18(16-7-5-13(2)11-21-16)23-19(10-15)17-8-6-14(3)12-22-17/h5-12H,4H2,1-3H3
- InChI Key: FDKHMAXGODZZTK-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C2C=CC(C)=CN=2)N=C(C2C=CC(C)=CN=2)C=1)=O
Computed Properties
- Exact Mass: 333.14800
- Monoisotopic Mass: 333.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 65Ų
Experimental Properties
- Density: 1.163
- Boiling Point: 513.9°C at 760 mmHg
- Flash Point: 264.6°C
- Refractive Index: 1.582
- PSA: 64.97000
- LogP: 3.99910
[2,2':6',2''-Terpyridine]-4'-carboxylicacid, 5,5''-dimethyl-, ethyl ester (9CI) Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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